Cas no 34067-83-9 (2-Pyrazinecarboxamide,N-phenyl-)

• Product Name: 2-Pyrazinecarboxamide,N-phenyl-
• CAS No: 34067-83-9
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 320944
• PubChem ID: 279887
• Update Time: 2025-04-19

2-Pyrazinecarboxamide,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,N-phenyl-
• N-phenylpyrazine-2-carboxamide
• (N-phenylcarboxamido)pyrazine
• (N-phenyl-carboxamido)-pyrazine
• AC1Q5N9Z
• AR-1K8084
• N-(phenyl)pyrazine-2-carboxamide
• N-phenyl-2-pyrazinecarboxamide
• N-phenyl-pyrazine-2-carboxamide
• NSC131185
• Pyrazin-2-carbonsaeure-anilid
• pyrazine-2-carboxylic acid anilide
• Pyrazinecarboxanilide
• SureCN1452104
• 2-Pyrazinecarboxamide, N-phenyl-
• N-phenylpyrazinecarboxamide
• NSC 131185
• AKOS001211950
• DTXSID80187666
• SCHEMBL1452104
• UNII-JNB7EV5YWW
• JNB7EV5YWW
• 34067-83-9
• NSC-131185

• Inchi： 1S/C11H9N3O/c15-11(10-8-12-6-7-13-10)14-9-4-2-1-3-5-9/h1-8H,(H,14,15)
• InChI Key： FKZLFTHRKZKLMH-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.07467
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88